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Compound of Interest

Compound Name: LS 82-556

Cat. No.: B1675325

This document provides essential safety and logistical information for handling the chemical
compound LS 82-556. Due to the limited publicly available safety data, this guide is based on
established best practices for handling substances of unknown or high toxicity. LS 82-556 has
been identified in scientific literature as a peroxidizing herbicide belonging to the pyridine
carboxamide class of chemicals.[1] Its mechanism of action involves the inhibition of the
enzyme protoporphyrinogen oxidase.[2][3] Given its intended biological activity and the
absence of a comprehensive Safety Data Sheet (SDS), a cautious approach is mandatory.

Pre-Handling Risk Assessment

Before any work with LS 82-556 commences, a thorough risk assessment must be conducted.
This assessment should identify potential hazards and outline procedures to minimize
exposure. All personnel must be trained on these procedures and the potential risks.

Available Compound Information:
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Identifier

Value

Source

Chemical Name

(S)3-N-
(methylbenzyl)carbamoyl-5-
propionyl-2,6-lutidine

[2]4]

CAS Number

92751-45-6

[5]

Chemical Class

Pyridine Carboxamide

[1]

Mechanism of Action

Protoporphyrinogen Oxidase
Inhibitor

[2](3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to ensure minimal exposure. The following table

summarizes the recommended PPE for all handling procedures involving LS 82-556.[6][7][8]

Protection Type

Recommended Equipment

Specifications and
Rationale

Hand Protection

Double-gloving with nitrile

gloves.

The outer glove should be
disposed of immediately upon
contamination. The inner glove

provides secondary protection.

Eye/Face Protection

Chemical splash goggles and
a face shield.

Provides protection from
splashes and airborne

particles.

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

Given the unknown inhalation
toxicity, respiratory protection
is crucial, especially when

handling the solid form.

Body Protection

A disposable, chemical-

resistant lab coat or coveralls.

Should be changed

immediately if contaminated.

Foot Protection

Closed-toe, chemical-resistant
shoes.

Protects against spills.
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Operational Plan: Step-by-Step Handling Procedures

All manipulations of LS 82-556, especially of the solid compound, should be performed within a
certified chemical fume hood to minimize inhalation exposure.

Step 1: Receiving and Storage
e Upon receipt, visually inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.[9]

e The storage location should be clearly labeled with the compound's identity and associated
hazards.

Step 2: Weighing and Aliquoting (Solid Compound)

Perform all weighing operations within a chemical fume hood.

Use disposable weighing boats to prevent cross-contamination.

Handle the compound gently to avoid generating airborne dust.

After weighing, securely cap the primary container and decontaminate the exterior before
returning it to storage.

Step 3: Solution Preparation
e Add the solvent to the weighed compound slowly to avoid splashing.
« If sonication is required, ensure the vial is securely capped and sealed with parafilm.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Step 4: Experimental Use

e When using solutions of LS 82-556, always wear the prescribed PPE.
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o Conduct all procedures that may generate aerosols within a chemical fume hood.

¢ Avoid skin contact and inhalation.

Disposal Plan

Chemicals of unknown or high toxicity must be treated as hazardous waste.[10][11][12]

e Solid Waste: All solid waste contaminated with LS 82-556 (e.g., used gloves, weighing boats,
paper towels) must be collected in a designated, sealed hazardous waste container.

» Liquid Waste: Collect all liquid waste containing LS 82-556 in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
is confirmed.[13]

o Disposal: All waste must be disposed of through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations.[11][14] Never pour LS
82-556 down the drain.

Visualizations

The following diagrams illustrate key procedural and logical frameworks for the safe handling of
LS 82-556.
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Experimental Workflow for Handling LS 82-556
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Hierarchy of Controls for Chemical Safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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